Cas no 672323-49-8 (Ethyl 7-chloro-5-neopentylpyrazolo[1,5-a]pyrimidine-3-carboxylate)

• Product Name: Ethyl 7-chloro-5-neopentylpyrazolo[1,5-a]pyrimidine-3-carboxylate
• CAS No: 672323-49-8
• MF: C₁₄H₁₈ClN₃O₂
• MW: 295.764622211456
• CID: 2851151
• PubChem ID: 21035760
• Update Time: 2025-04-21

Ethyl 7-chloro-5-neopentylpyrazolo[1,5-a]pyrimidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL12953369
• Ethyl 7-chloro-5-neopentylpyrazolo[1,5-a]pyrimidine-3-carboxylate
• Ethyl7-chloro-5-neopentylpyrazolo[1,5-a]pyrimidine-3-carboxylate
• 672323-49-8

• Inchi： 1S/C14H18ClN3O2/c1-5-20-13(19)10-8-16-18-11(15)6-9(17-12(10)18)7-14(2,3)4/h6,8H,5,7H2,1-4H3
• InChI Key： YARZRUUNKFFVSA-UHFFFAOYSA-N
• SMILES： ClC1=CC(CC(C)(C)C)=NC2=C(C(=O)OCC)C=NN21

Computed Properties

• Exact Mass: 295.1087545Da
• Monoisotopic Mass: 295.1087545Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 56.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[1,5-a]pyrimidines